Cas no 820980-13-0 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-)

• Product Name: 3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
• CAS No: 820980-13-0
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 698822
• PubChem ID: 69065474
• Update Time: 2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
• (3S)-N-cyclopentyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
• SCHEMBL4498905
• DTXSID70739678
• (S)-N-Cyclopentyl-N-(3-methylbenzyl)pyrrolidin-3-amine
• 820980-13-0

• Inchi： 1S/C17H26N2/c1-14-5-4-6-15(11-14)13-19(16-7-2-3-8-16)17-9-10-18-12-17/h4-6,11,16-18H,2-3,7-10,12-13H2,1H3/t17-/m0/s1
• InChI Key： IMCPUIVTWBMUJR-KRWDZBQOSA-N
• SMILES： N(CC1C=CC=C(C)C=1)([C@@H]1CNCC1)C1CCCC1

Computed Properties

• Exact Mass: 258.209598838g/mol
• Monoisotopic Mass: 258.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų